Cas no 105544-17-0 (Thieno[2,3-d]pyrimidine-4(3H)-thione, 3,5,6-trimethyl-2-phenyl-)

• Product Name: Thieno[2,3-d]pyrimidine-4(3H)-thione, 3,5,6-trimethyl-2-phenyl-
• CAS No: 105544-17-0
• MF: C₁₅H₁₄N₂S₂
• MW: 286.415060520172
• CID: 1155515
• Update Time: 2024-07-26

Thieno[2,3-d]pyrimidine-4(3H)-thione, 3,5,6-trimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-4(3H)-thione, 3,5,6-trimethyl-2-phenyl-

• Inchi： 1S/C15H14N2S2/c1-9-10(2)19-14-12(9)15(18)17(3)13(16-14)11-7-5-4-6-8-11/h4-8H,1-3H3
• InChI Key： XIQBWWFSPQGOQO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(C)C(=S)C2C(C)=C(C)SC=2N=1

Computed Properties

• Exact Mass: 286.06002

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 176-178 °C(Solv: ethanol (64-17-5))
• Boiling Point: 445.2±55.0 °C(Predicted)
• PSA: 15.6
• pka: 0.55±0.20(Predicted)